1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H20N2O4/c1-2-25-17-8-6-15(7-9-17)21-12-13(10-18(21)23)19(24)20-14-4-3-5-16(22)11-14/h3-9,11,13,22H,2,10,12H2,1H3,(H,20,24)
• InChI Key: GTOAIUMMTGKMSD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC(=CC=C3)O
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide, also known as EPPIC, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a pyrrolidine-based derivative that has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to possess anti-inflammatory properties, which make it a potential candidate for the treatment of various inflammatory diseases. In pharmacology, 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to inhibit the growth of cancer cells, making it a potential candidate for the development of anticancer drugs. In biochemistry, 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to modulate the activity of enzymes, making it a potential candidate for the development of enzyme inhibitors.

Mechanism of Action

The mechanism of action of 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is not fully understood. However, it has been suggested that 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide may exert its effects by modulating the activity of enzymes. 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide are diverse and depend on the specific application. In medicinal chemistry, 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to reduce inflammation by inhibiting the production of inflammatory mediators. In pharmacology, 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In biochemistry, 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to inhibit the activity of enzymes, which can lead to the modulation of various biochemical pathways.

Advantages and Limitations for Lab Experiments

1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has several advantages and limitations for lab experiments. One advantage is that 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is relatively easy to synthesize and purify, making it a viable option for large-scale production. Another advantage is that 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been extensively studied, which means that there is a wealth of literature available on its properties and potential applications. One limitation is that the mechanism of action of 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is not fully understood, which makes it difficult to design experiments that specifically target its effects. Another limitation is that 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has not been extensively studied in vivo, which means that its potential applications in humans are not fully understood.

Future Directions

There are several future directions for the study of 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide. One direction is to further investigate its potential applications in medicinal chemistry, pharmacology, and biochemistry. Another direction is to study the mechanism of action of 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide in more detail, which could lead to the development of more specific and targeted therapies. Additionally, further studies are needed to determine the safety and efficacy of 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide in humans, which could lead to its development as a therapeutic agent. Finally, the synthesis of 1-(4-ethoxyphenyl)-N-(3-hydroxyphenyl)-5-oxo-3-pyrrolidinecarboxamide could be further optimized to increase yield and purity, making it a more viable option for large-scale production.